Cas no 2034209-30-6 (3-[(6-methoxypyrazin-2-yl)oxy]-N-(2-phenylethyl)pyrrolidine-1-carboxamide)

3-[(6-Methoxypyrazin-2-yl)oxy]-N-(2-phenylethyl)pyrrolidine-1-carboxamide is a chemically synthesized small molecule characterized by its unique pyrrolidine-carboxamide scaffold linked to a methoxypyrazine moiety. This structure confers potential advantages in medicinal chemistry applications, particularly in targeting specific biological pathways due to its hybrid heterocyclic framework. The methoxypyrazine group enhances solubility and bioavailability, while the phenylethyl substitution may improve receptor binding affinity. Its well-defined synthetic route ensures high purity and reproducibility, making it suitable for research in drug discovery and pharmacological studies. The compound’s modular design allows for further derivatization, offering flexibility in structure-activity relationship investigations.
3-[(6-methoxypyrazin-2-yl)oxy]-N-(2-phenylethyl)pyrrolidine-1-carboxamide structure
2034209-30-6 structure
Product Name:3-[(6-methoxypyrazin-2-yl)oxy]-N-(2-phenylethyl)pyrrolidine-1-carboxamide
CAS No:2034209-30-6
MF:C18H22N4O3
MW:342.392283916473
CID:5347588
Update Time:2025-11-05

3-[(6-methoxypyrazin-2-yl)oxy]-N-(2-phenylethyl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-((6-methoxypyrazin-2-yl)oxy)-N-phenethylpyrrolidine-1-carboxamide
    • 3-(6-methoxypyrazin-2-yl)oxy-N-(2-phenylethyl)pyrrolidine-1-carboxamide
    • 3-[(6-methoxypyrazin-2-yl)oxy]-N-(2-phenylethyl)pyrrolidine-1-carboxamide
    • Inchi: 1S/C18H22N4O3/c1-24-16-11-19-12-17(21-16)25-15-8-10-22(13-15)18(23)20-9-7-14-5-3-2-4-6-14/h2-6,11-12,15H,7-10,13H2,1H3,(H,20,23)
    • InChI Key: YSVIZMPHISSUAN-UHFFFAOYSA-N
    • SMILES: O(C1C=NC=C(N=1)OC)C1CN(C(NCCC2C=CC=CC=2)=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 417
  • XLogP3: 1.9
  • Topological Polar Surface Area: 76.6

3-[(6-methoxypyrazin-2-yl)oxy]-N-(2-phenylethyl)pyrrolidine-1-carboxamide Pricemore >>

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Additional information on 3-[(6-methoxypyrazin-2-yl)oxy]-N-(2-phenylethyl)pyrrolidine-1-carboxamide

Comprehensive Overview of 3-[(6-methoxypyrazin-2-yl)oxy]-N-(2-phenylethyl)pyrrolidine-1-carboxamide (CAS No. 2034209-30-6)

3-[(6-methoxypyrazin-2-yl)oxy]-N-(2-phenylethyl)pyrrolidine-1-carboxamide is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine-1-carboxamide core linked to a 6-methoxypyrazin-2-yl moiety, makes it a subject of interest for drug discovery and medicinal chemistry. The compound's CAS number, 2034209-30-6, serves as a critical identifier for researchers and regulatory bodies.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in targeted therapy and precision medicine. This compound's structural features align with these trends, particularly its potential as a modulator of protein-protein interactions or enzyme inhibitors. Researchers are exploring its applications in neurodegenerative diseases, metabolic disorders, and inflammatory conditions, areas that dominate current biomedical discussions.

The synthesis of 3-[(6-methoxypyrazin-2-yl)oxy]-N-(2-phenylethyl)pyrrolidine-1-carboxamide involves multi-step organic reactions, including amide coupling and ether formation. Its methoxy-pyrazine component is particularly noteworthy, as pyrazine derivatives are known for their bioavailability and drug-like properties. This has led to increased interest in its ADME (Absorption, Distribution, Metabolism, Excretion) profile, a hot topic in pharmacokinetic optimization.

From a computational chemistry perspective, this compound's molecular docking potential is being investigated using AI-driven drug design tools. The rise of machine learning in drug discovery has made such analyses more accessible, addressing common search queries like "how to predict compound activity" or "best software for molecular modeling." Its lipophilicity and hydrogen bonding capacity are key parameters being optimized for blood-brain barrier penetration, a frequent challenge in CNS drug development.

The 2-phenylethyl side chain in this molecule is another area of focus, as similar structures appear in G-protein-coupled receptor (GPCR) ligands. With GPCRs representing ~34% of FDA-approved drug targets, this connection sparks interest in its potential as a selective receptor modulator. Current research trends, such as fragment-based drug design and scaffold hopping, often cite such compounds as starting points for lead optimization.

In analytical chemistry, 2034209-30-6 requires advanced characterization techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods are frequently searched by lab technicians seeking "compound purity analysis protocols" or "structural elucidation techniques." The compound's chromatographic behavior and mass fragmentation patterns are documented to support quality control in research settings.

Environmental and green chemistry considerations are also relevant, as researchers evaluate sustainable synthesis routes for this molecule. Questions like "how to reduce organic solvent waste" or "catalytic alternatives for amide formation" reflect broader industry concerns. The compound's biodegradability and ecotoxicological profile may become important as regulatory standards evolve.

Patent landscapes reveal growing interest in 3-[(6-methoxypyrazin-2-yl)oxy]-N-(2-phenylethyl)pyrrolidine-1-carboxamide derivatives, particularly for kinase inhibition applications. This aligns with the booming market for targeted cancer therapies, where users often search for "new kinase inhibitor scaffolds" or "ATP-competitive compound designs." Its heterocyclic architecture offers versatility for structure-activity relationship (SAR) studies.

In formulation science, the compound's solid-state properties (e.g., polymorphism, solubility) are being characterized to address common formulation challenges. Searches for "improving oral bioavailability" or "nanoparticle delivery systems" underscore the practical hurdles this molecule might face in development. Its logP value and pKa are frequently calculated to predict in vivo behavior.

As the pharmaceutical industry embraces continuous manufacturing and flow chemistry, the synthesis scalability of 2034209-30-6 becomes pertinent. Laboratory professionals often inquire about "multigram-scale synthesis tips" or "catalyst recycling methods," reflecting operational priorities. The compound's thermal stability and reaction kinetics data support such process development.

Finally, the compound's role in chemical biology probes is gaining attention. Its potential as a photoaffinity label or proteolysis-targeting chimera (PROTAC) component connects to cutting-edge research areas. These applications respond to frequent queries about "target identification strategies" or "chemical probe design principles," making 3-[(6-methoxypyrazin-2-yl)oxy]-N-(2-phenylethyl)pyrrolidine-1-carboxamide a molecule worth watching in coming years.

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